Pyrazolo[1,5-a]pyridin-2(1H)-one, 3-acetyl-

• IUPAC Name: 3-acetyl-1H-pyrazolo[1,5-a]pyridin-2-one
• InChI: InChI=1S/C9H8N2O2/c1-6(12)8-7-4-2-3-5-11(7)10-9(8)13/h2-5H,1H3,(H,10,13)
• InChI Key: ZQJNLPUSXUFYKO-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C2C=CC=CN2NC1=O
• Molecular Formula: C9H8N2O2
• DSSTOX Substance ID: DTXSID20480567
• Molecular Weight: 176.17 g/mol
• CAS RN: 55908-45-7

Description

Pyrazolo-pyridine derivatives are a class of compounds that have shown potent activities against FGFR1, 2, and 3. Abnormal activation of FGFR signaling pathway plays an essential role in various types of tumors. Therefore, targeting FGFRs represents an attractive strategy for cancer therapy.

Synthesis Analysis

The synthesis of pyrazolo-pyridine derivatives has been reported in several studies. The methods for the synthesis are systematized according to the method to assemble the pyrazolopyridine system, whereas their advantages and drawbacks are considered.

Mechanism of Action

Pyrazolo-pyridine derivatives have shown potent activities against FGFR1, 2, and 3. They inhibit the abnormal activation of FGFR signaling pathway, which plays an essential role in various types of tumors.

Future Directions

The development of pyrazolo-pyridine derivatives targeting FGFR has development prospects. They could be an appealing lead compound which is beneficial to the subsequent optimization.